1-(2,3-Dichlorophenyl)cyclopentanecarboxylic Acid
CAS No.:
Cat. No.: VC15751960
Molecular Formula: C12H12Cl2O2
Molecular Weight: 259.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C12H12Cl2O2 |
|---|---|
| Molecular Weight | 259.12 g/mol |
| IUPAC Name | 1-(2,3-dichlorophenyl)cyclopentane-1-carboxylic acid |
| Standard InChI | InChI=1S/C12H12Cl2O2/c13-9-5-3-4-8(10(9)14)12(11(15)16)6-1-2-7-12/h3-5H,1-2,6-7H2,(H,15,16) |
| Standard InChI Key | CTXBJKGVPYIQTR-UHFFFAOYSA-N |
| Canonical SMILES | C1CCC(C1)(C2=C(C(=CC=C2)Cl)Cl)C(=O)O |
Introduction
1-(2,3-Dichlorophenyl)cyclopentanecarboxylic acid is an organic compound characterized by its unique molecular structure, which includes a cyclopentane ring substituted with a dichlorophenyl group and a carboxylic acid functional group. This compound is notable for its potential applications in pharmaceuticals and organic synthesis due to its versatile chemical properties.
Synthesis Methods
The synthesis of 1-(2,3-Dichlorophenyl)cyclopentanecarboxylic acid typically involves reactions between cyclopentanecarboxylic acid and 2,3-dichlorobenzene. The choice of synthesis method depends on the availability of starting materials and the desired yield.
| Synthesis Method | Starting Materials | Yield |
|---|---|---|
| Friedel-Crafts Acylation | Cyclopentanecarboxylic acid, 2,3-Dichlorobenzene | Moderate to High |
| Grignard Reaction | Cyclopentylmagnesium bromide, 2,3-Dichlorobenzoyl chloride | High |
| Cross-Coupling Reactions | Cyclopentanecarboxylic acid, 2,3-Dichlorophenylboronic acid | Variable |
Biological Activity and Potential Applications
Compounds with similar structures to 1-(2,3-Dichlorophenyl)cyclopentanecarboxylic acid have shown varying degrees of biological activity, including anti-inflammatory and analgesic properties. The compound itself is being researched for its potential applications in pharmaceuticals and organic synthesis.
| Compound | Structural Features | Biological Activity |
|---|---|---|
| 2-(4-Chlorophenyl)propanoic Acid | Propanoic acid derivative | Anti-inflammatory |
| 1-(4-Chlorophenyl)cyclohexanecarboxylic Acid | Cyclohexane substituted with chlorophenyl | Various biological activities |
| 3-(2,4-Dichlorophenyl)propanoic Acid | Propanoic acid with dichlorinated phenyl | Agricultural applications |
Research Findings and Future Directions
Research on 1-(2,3-Dichlorophenyl)cyclopentanecarboxylic acid is ongoing, with a focus on its synthesis, characterization, and potential biological activities. Future studies may explore its interactions with cellular receptors or enzymes, which could lead to new applications in medicine or agriculture.
Given the limited availability of specific research articles directly focused on 1-(2,3-Dichlorophenyl)cyclopentanecarboxylic acid, further investigation into its properties and applications is warranted. The compound's unique structure suggests potential for diverse chemical and biological applications, making it an interesting subject for continued research in organic chemistry and pharmacology.
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